O-Desmethyl Tramadol Hydrochloride
Overview
Description
O-Desmethyl Tramadol Hydrochloride (DMT) is a synthetic opioid analgesic that has been used in the treatment of moderate to severe pain. It is a derivative of the opioid tramadol, and is a widely accepted pain reliever in many countries. It has been used in the treatment of both acute and chronic pain, as well as in the management of opioid-induced constipation. It has also been used to treat opioid dependence and opioid withdrawal symptoms.
Scientific Research Applications
Pharmacokinetic Studies
O-Desmethyl Tramadol Hydrochloride has been used in pharmacokinetic studies to understand the metabolism of tramadol . These studies help researchers understand how the body absorbs, distributes, metabolizes, and excretes the drug .
Pain Management
Tramadol, from which O-Desmethyl Tramadol Hydrochloride is derived, is a centrally acting analgesic agent used in the treatment of moderate to severe pain . It’s used as an alternative to opioid analgesics . The metabolite O-Desmethyltramadol is pharmacologically active and is mainly responsible for the analgesic efficacy of tramadol .
Clinical Toxicology
O-Desmethyl Tramadol Hydrochloride can be used as a certified solution standard in calibrators or controls for a variety of LC/MS or GC/MS applications such as urine drug testing, pain prescription monitoring, forensic analysis, and clinical toxicology .
Cancer Pain Treatment
Tramadol, the parent drug of O-Desmethyl Tramadol Hydrochloride, is commonly used for the treatment of cancer pain . It’s effective for complicated pain associated with neuropathic disorders .
Non-Cancer Pain Treatment
Tramadol is also used for the treatment of non-cancer pain . The metabolite O-Desmethyltramadol contributes to its analgesic efficacy .
Immunology Research
O-Desmethyl Tramadol Hydrochloride may be used as an opioid to test its effect on the cytotoxic functionality of human natural killer cells . This can help researchers understand the impact of opioids on the immune system .
Mechanism of Action
- Additionally, O-DSMT affects other targets, including ion channels and G protein-coupled receptors (GPCRs) .
- It also inhibits serotonin reuptake and norepinephrine reuptake , enhancing inhibitory effects on pain transmission in the spinal cord .
- Impact on Bioavailability : O-DSMT’s higher affinity for μOR contributes to its analgesic activity .
Target of Action
Mode of Action
Pharmacokinetics
Action Environment
properties
IUPAC Name |
3-[(1R,2R)-2-[(dimethylamino)methyl]-1-hydroxycyclohexyl]phenol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2.ClH/c1-16(2)11-13-6-3-4-9-15(13,18)12-7-5-8-14(17)10-12;/h5,7-8,10,13,17-18H,3-4,6,9,11H2,1-2H3;1H/t13-,15+;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRGWVAWLHXDKIX-PBCQUBLHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1CCCCC1(C2=CC(=CC=C2)O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C[C@H]1CCCC[C@@]1(C2=CC(=CC=C2)O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
O-Desmethyl Tramadol Hydrochloride | |
CAS RN |
185453-02-5 |
Source
|
| Record name | O-Desmethyl tramadol hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0185453025 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | O-DESMETHYL TRAMADOL HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XL5VDC061E | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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